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Compound of Interest

Compound Name: 1-Isopropylpyrazole

Cat. No.: B096740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-
Isopropylpyrazole, a heterocyclic organic compound with applications in chemical synthesis

and pharmaceutical research. The following sections detail the known hazards, exposure

controls, and emergency procedures associated with this compound, drawing from available

safety data sheets and general best practices for handling pyrazole derivatives.

Hazard Identification and Classification
1-Isopropylpyrazole is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), the following hazard statements apply.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.

Skin Irritation 2 H315: Causes skin irritation.

Serious Eye Damage 1
H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (spleen, Thyroid)

through prolonged or repeated

exposure.

Hazardous to the Aquatic

Environment, Acute Hazard
3 H402: Harmful to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects.

Signal Word: Danger

Physical and Chemical Properties
While a comprehensive, experimentally verified dataset for 1-Isopropylpyrazole is not

consistently available across all parameters, the following information has been reported.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₀N₂ [1]

Molecular Weight 110.16 g/mol [2]

Boiling Point 143 °C[1], 148°C[3] [1][3]

Appearance Colorless syrupy product[3] [3]

Storage Temperature 2-8°C (Refrigerator)[2] [2]

Toxicological Information
Specific quantitative toxicological data such as LD50 and LC50 values for 1-
Isopropylpyrazole are not readily available in the public domain. However, the GHS

classification indicates that the substance is harmful if swallowed and toxic in contact with skin.

Prolonged or repeated exposure may cause damage to the spleen and thyroid.

Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Due to the hazardous nature of 1-Isopropylpyrazole, strict adherence to safety protocols is

mandatory.

Protocol for Handling 1-Isopropylpyrazole:

Engineering Controls: All work with 1-Isopropylpyrazole, especially when handling the solid

form or preparing solutions, must be conducted in a certified chemical fume hood to avoid

inhalation of dust or vapors.[4][5] Ensure that an eyewash station and safety shower are

readily accessible.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]
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Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

gloves).[5] Gloves must be inspected before use and disposed of properly after handling

the compound. Avoid skin contact by using proper glove removal techniques.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and particulates.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound and before leaving the laboratory.[7]

Spill Cleanup Procedure
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Protocol for a Small Solid Spill of 1-Isopropylpyrazole:

Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access

to the spill area.

Don Appropriate PPE: Wear the PPE detailed in section 4.1.

Contain the Spill: Gently cover the spill with an inert absorbent material such as vermiculite,

sand, or a commercial spill absorbent for solids.[8][9] Avoid creating dust.[8][9]

Collect the Material: Carefully scoop the absorbed material into a labeled, sealable

hazardous waste container using non-sparking tools.[8][9][10]

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., isopropanol, followed by soap and water), and place the cleaning materials into the

hazardous waste container.[8][9]

Dispose of Waste: Seal the hazardous waste container and dispose of it according to

institutional and local regulations.

Waste Disposal
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All waste containing 1-Isopropylpyrazole must be treated as hazardous waste.

Protocol for Disposal of 1-Isopropylpyrazole Waste:

Containerization: Collect all solid waste (e.g., contaminated gloves, weigh boats, absorbent

materials) and liquid waste (e.g., reaction mixtures, mother liquors) in separate, clearly

labeled, and sealed hazardous waste containers.[11][12]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "1-Isopropylpyrazole".[11][12]

Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all institutional, local, and national regulations.[13] Do not pour 1-
Isopropylpyrazole or its solutions down the drain.[11][14]

Synthesis
The synthesis of 1-Isopropylpyrazole is typically achieved through the alkylation of pyrazole

with an isopropyl halide. The following is a representative, non-optimized protocol based on

literature methods.[1][3]

Protocol for Synthesis of 1-Isopropylpyrazole:

Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir

bar and a reflux condenser.

Reagents: To the flask, add pyrazole, a suitable base (e.g., sodium hydride or potassium

carbonate), and a polar aprotic solvent (e.g., dimethylformamide or tetrahydrofuran).[1]

Alkylation: While stirring, add the isopropyl halide (e.g., 2-bromopropane) to the mixture.

Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor

the progress of the reaction using an appropriate analytical technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).[1]
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Workup: Upon completion, cool the reaction mixture to room temperature. Quench the

reaction appropriately (e.g., with water if NaH was used).

Extraction: Extract the product into a suitable organic solvent. Wash the organic layer with

brine, dry it over an anhydrous salt (e.g., MgSO₄), and filter.

Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

distillation or column chromatography.[1]

Biological Activity and Signaling Pathway
1-Isopropylpyrazole has been identified as a potent inhibitor of the Akt1 kinase, a key

component of the PI3K/Akt signaling pathway, which is crucial in regulating cell survival,

proliferation, and apoptosis.[1] Inhibition of this pathway is a significant area of research in

cancer drug development.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b096740
https://www.benchchem.com/product/b096740?utm_src=pdf-body
https://www.benchchem.com/product/b096740
https://www.mdpi.com/1422-0067/24/16/12724
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

PIP3

 phosphorylates

PIP2

PDK1

Akt1

 activates

Downstream Targets
(e.g., mTOR, GSK3β)

1-Isopropylpyrazole

 inhibits

Cell Survival &
Proliferation Apoptosis

Click to download full resolution via product page

Caption: Inhibition of the Akt1 signaling pathway by 1-Isopropylpyrazole.

This guide is intended for use by trained professionals and does not replace a thorough review

of the Safety Data Sheet (SDS) and institutional safety protocols. Always prioritize safety and

handle all chemicals with the appropriate precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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